Cas no 54357-18-5 (1-Bromo-3-methylnaphthalene)

1-Bromo-3-methylnaphthalene is a halogenated aromatic compound primarily used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity due to the bromine substituent, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Negishi couplings. The methyl group at the 3-position enhances solubility in organic solvents, improving handling in synthetic applications. This compound exhibits stability under standard conditions, ensuring reliable performance in multi-step reactions. Its well-defined structure makes it a valuable building block for constructing complex naphthalene derivatives, particularly in agrochemical and material science research. The product is typically supplied with high purity to meet rigorous synthetic requirements.

1-Bromo-3-methylnaphthalene structure

Product Name:1-Bromo-3-methylnaphthalene

CAS No:54357-18-5

MF:C₁₁H₉Br

MW:221.093162298203

MDL:MFCD17012314

CID:843671

PubChem ID:299127

Update Time:2025-08-10

1-Bromo-3-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-methylnaphthalene
- Naphthalene, 1-bromo-3-methyl-
- 4-Bromo-2-methylnaphthalene
- ZZGLLXBRLJUZQA-UHFFFAOYSA-N
- AK127805
- Z1695921550
- EN300-109262
- SCHEMBL2519793
- DTXSID70305751
- Z1269179491
- AKOS016013859
- MFCD17012314
- DB-083725
- SY120732
- 54357-18-5
- CS-W007270
- AS-58998
- N10649
- MDL： MFCD17012314
- Inchi： 1S/C11H9Br/c1-8-6-9-4-2-3-5-10(9)11(12)7-8/h2-7H,1H3
- InChI Key： ZZGLLXBRLJUZQA-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=CC2C=CC=CC=21

Computed Properties

Exact Mass: 219.98877
Monoisotopic Mass: 219.989
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 4.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 302.1±11.0 °C at 760 mmHg
Flash Point: 138.2±13.7 °C
PSA: 0
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-3-methylnaphthalene Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Bromo-3-methylnaphthalene Pricemore >>

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